Cas no 87994-64-7 (3-Aminopropyltris(methoxyethoxyethoxy)silane)

• Product Name: 3-Aminopropyltris(methoxyethoxyethoxy)silane
• CAS No: 87994-64-7
• MF: C₁₈H₄₁NO₉Si
• MW: 443.604947805405
• MDL: MFCD00054873
• CID: 2170729
• PubChem ID: 3616943
• Update Time: 2025-11-02

3-Aminopropyltris(methoxyethoxyethoxy)silane Chemical and Physical Properties

Names and Identifiers

• 3-Aminopropyltris(methoxyethoxyethoxy)silane
• 3-[tris[2-(2-methoxyethoxy)ethoxy]silyl]propan-1-amine
• 87994-64-7
• DB-228562
• 9,9-Bis(2-(2-methoxyethoxy)ethoxy)-2,5,8-trioxa-9-siladodecan-12-amine
• NS00065014
• AS-75703
• EINECS 289-365-7
• 9,9-Bis[2-(2-methoxyethoxy)ethoxy]-2,5,8-trioxa-9-siladodecan-12-amine
• 87794-64-7
• DTXSID70236738
• MFCD00054873
• VV7UDZ5MQK
• PJURIXUDYDHOMA-UHFFFAOYSA-N
• SCHEMBL37765
• 2,5,8-Trioxa-9-siladodecan-12-amine,9,9-bis[2-(2-methoxyethoxy)ethoxy]-
• 4,4-Bis[2-(2-methoxyethoxy)ethoxy]-5,8,11-trioxa-4-siladodecan-1-amine
• 5,8,11-Trioxa-4-siladodecan-1-amine, 4,4-bis[2-(2-methoxyethoxy)ethoxy]-
• 9-(3-AMINOPROPYL)-9-[2-(2-METHOXYETHOXY)ETHOXY]-2,5,8,10,13,16-HEXAOXA-9-SILAHEPTADECANE
• 696-031-8

• MDL： MFCD00054873
• Inchi： 1S/C18H41NO9Si/c1-20-6-9-23-12-15-26-29(18-4-5-19,27-16-13-24-10-7-21-2)28-17-14-25-11-8-22-3/h4-19H2,1-3H3
• InChI Key： PJURIXUDYDHOMA-UHFFFAOYSA-N
• SMILES： [Si](CCCN)(OCCOCCOC)(OCCOCCOC)OCCOCCOC

Computed Properties

• Exact Mass: 443.25505842g/mol
• Monoisotopic Mass: 443.25505842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 24
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.066 g/mL at 20 °C(lit.)
• Flash Point: 68 °C
• Refractive Index: n20/D 1.448

3-Aminopropyltris(methoxyethoxyethoxy)silane Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes

Additional information on 3-Aminopropyltris(methoxyethoxyethoxy)silane

3-Aminopropyltris(methoxyethoxyethoxy)silane (CAS No. 87994-64-7): A Versatile Silane Coupling Agent for Advanced Materials

3-Aminopropyltris(methoxyethoxyethoxy)silane (CAS No. 87994-64-7) is a highly specialized silane coupling agent that has gained significant attention in the field of advanced materials. This compound, often referred to as a trialkoxysilane derivative, is widely used in industries ranging from coatings and adhesives to electronics and biomedical applications. Its unique molecular structure, featuring an amino group and methoxyethoxyethoxy side chains, makes it an excellent candidate for surface modification and interfacial bonding enhancement.

The growing demand for high-performance silanes in modern technology has positioned 3-Aminopropyltris(methoxyethoxyethoxy)silane as a key player in material science. Recent trends in nanotechnology and green chemistry have further highlighted its importance, as researchers seek eco-friendly solutions with enhanced performance characteristics. This compound's ability to improve adhesion between organic and inorganic materials makes it particularly valuable in composite materials and hybrid systems.

From a chemical perspective, 3-Aminopropyltris(methoxyethoxyethoxy)silane (CAS No. 87994-64-7) exhibits several remarkable properties. The amino functional group provides reactivity with various substrates, while the methoxyethoxyethoxy chains offer excellent solubility and compatibility with many polymer systems. This dual functionality enables the compound to serve as an effective bridge between dissimilar materials, a property that's increasingly important in smart materials development and surface engineering applications.

In the coatings industry, 3-Aminopropyltris(methoxyethoxyethoxy)silane has become a preferred choice for formulating high-adhesion coatings. Its ability to chemically bond with both the substrate and the coating matrix significantly improves durability and performance. This is particularly relevant in today's market, where consumers and manufacturers alike are searching for long-lasting protective coatings that can withstand harsh environmental conditions while maintaining aesthetic qualities.

The electronics sector has also found valuable applications for this specialty silane. As devices become smaller and more complex, the need for reliable interfacial materials grows. 3-Aminopropyltris(methoxyethoxyethoxy)silane (CAS No. 87994-64-7) plays a crucial role in improving the adhesion of electronic encapsulants and dielectric materials, contributing to the reliability of modern electronic components. This application has become even more critical with the rise of flexible electronics and wearable technology.

Recent advancements in biomedical materials have opened new possibilities for this versatile compound. Researchers are exploring its use in bioactive coatings and tissue engineering scaffolds, where its ability to promote cell adhesion while maintaining biocompatibility is highly valued. The compound's potential in drug delivery systems is also being investigated, particularly for targeted therapies that require precise surface modifications.

The synthesis and production of 3-Aminopropyltris(methoxyethoxyethoxy)silane involve sophisticated chemical processes that ensure high purity and consistent performance. Manufacturers are increasingly focusing on sustainable production methods to meet the growing demand for environmentally friendly chemical solutions. This aligns with current industry trends toward green chemistry and reduced environmental impact in specialty chemical manufacturing.

Quality control is paramount when working with 3-Aminopropyltris(methoxyethoxyethoxy)silane (CAS No. 87994-64-7). Advanced analytical techniques such as FTIR spectroscopy and HPLC analysis are routinely employed to verify the compound's purity and confirm the presence of key functional groups. These quality assurance measures are essential for applications where material performance is critical, such as in aerospace materials or medical devices.

Storage and handling of 3-Aminopropyltris(methoxyethoxyethoxy)silane require specific considerations to maintain its stability and performance characteristics. The compound should be stored in airtight containers under inert atmosphere when necessary, protected from moisture and extreme temperatures. Proper handling procedures ensure that the material retains its reactivity and effectiveness throughout its shelf life.

The market for specialty silanes like 3-Aminopropyltris(methoxyethoxyethoxy)silane continues to expand, driven by innovations in multiple industries. Market analysts predict steady growth in demand, particularly from the renewable energy sector where these materials contribute to the development of more efficient solar panels and energy storage systems. The compound's versatility ensures its relevance in emerging technologies, making it a valuable component in the materials science toolkit.

Research into novel applications of 3-Aminopropyltris(methoxyethoxyethoxy)silane (CAS No. 87994-64-7) is ongoing, with scientists exploring its potential in advanced composites, self-healing materials, and smart coatings. The compound's unique combination of properties positions it as a key enabler for next-generation materials that respond to environmental stimuli or possess enhanced functionality. These developments align with current scientific interest in responsive materials and adaptive systems.

For formulators and material scientists working with 3-Aminopropyltris(methoxyethoxyethoxy)silane, understanding its compatibility with various systems is crucial. The compound demonstrates excellent miscibility with many organic solvents and shows good stability in polymer matrices. This compatibility profile makes it particularly useful in developing multicomponent systems where interfacial interactions determine overall performance.

Environmental considerations are increasingly important when selecting materials like 3-Aminopropyltris(methoxyethoxyethoxy)silane. Recent studies have focused on the compound's environmental fate and biodegradation pathways, providing valuable data for assessing its ecological impact. Manufacturers are responding to these concerns by developing eco-friendly formulations and sustainable alternatives that maintain performance while reducing environmental footprint.

In conclusion, 3-Aminopropyltris(methoxyethoxyethoxy)silane (CAS No. 87994-64-7) represents a significant advancement in silane chemistry, offering unique solutions to material challenges across diverse industries. Its combination of reactivity, compatibility, and versatility ensures its continued importance in both current applications and future technological developments. As research progresses and new applications emerge, this compound is poised to play an even greater role in enabling innovations in advanced materials and surface technologies.